![molecular formula C4H6N4O B7722584 CID 20840](/img/structure/B7722584.png)
CID 20840
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
CID 20840 is a useful research compound. Its molecular formula is C4H6N4O and its molecular weight is 126.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Application : CID 20840 has been investigated as a TRPV3 inhibitor. By blocking this channel, it may have therapeutic potential for conditions related to TRPV3 dysfunction, such as chronic itch, pain, or skin disorders .
- Application : this compound, like other lipases, can be used in nonaqueous media for various industrial processes. These include food production, detergent formulation, pharmaceutical synthesis, leather processing, textile manufacturing, cosmetics, and paper production .
- Application : this compound can enhance flavor development, modify fats and oils, and improve texture in food products. It finds use in cheese ripening, bakery goods, and flavor enhancement .
- Application : this compound contributes to stain removal by breaking down fatty stains. It improves detergent efficiency and helps maintain fabric quality .
- Application : this compound can be used in pharmaceutical processes, such as prodrug activation, drug delivery, and lipid-based formulations .
TRPV3 Inhibition
Biocatalysis and Enzyme Applications
Food Industry
Detergent Formulation
Pharmaceutical Sector
Leather and Textile Industries
Mechanism of Action
Target of Action
CID 20840, also known as CID-078, is a first-and-only-in-class cyclin A/B RxL inhibitor . Cyclins are a family of proteins that function as master regulators of the cell cycle . The primary targets of this compound are the cyclins A and B, which are implicated in the proliferation and survival of cancer cells .
Mode of Action
This compound is designed to selectively inhibit key protein-to-protein interactions involving cyclins A and B . Early work showed that disrupting the function of cyclins in certain types of cancer cells that had dysregulated cell cycle control was synthetic lethal – meaning that these cancer cells were selectively killed while the viability of normal cells was unaffected .
Pharmacokinetics
This compound is an orally bioavailable macrocycle . The pharmacokinetic profile of this compound supports its proposed phase 1 trial . .
Result of Action
This compound has shown preclinical efficacy across multiple tumor types characterized by high E2F expression, including small cell lung cancer, triple negative breast cancer, ER-low breast cancer, and HR-positive breast cancer following a CDK 4/6-inhibitor . The molecular and cellular effects of this compound’s action likely involve the disruption of cell cycle progression and the selective killing of cancer cells.
properties
IUPAC Name |
2-amino-6-methyl-1H-1,3,5-triazin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N4O/c1-2-6-3(5)8-4(9)7-2/h1H3,(H3,5,6,7,8,9) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUTHDVPZNWJUFV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=O)N=C(N1)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NC(=O)N=C(N1)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.12 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.